2-(4-chlorophenyl)-N-[2-(4-fluorophenyl)ethyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-chlorophenyl)-N-[2-(4-fluorophenyl)ethyl]acetamide, also known as CFA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. CFA is a member of the acetamide class of compounds and is structurally similar to the analgesic drug, acetaminophen. In
Mechanism of Action
The mechanism of action of 2-(4-chlorophenyl)-N-[2-(4-fluorophenyl)ethyl]acetamide is not fully understood, but it is believed to involve the modulation of the endocannabinoid system. This compound has been shown to bind to cannabinoid receptors in the brain, which are involved in pain modulation and mood regulation. Additionally, this compound has been shown to inhibit the activity of fatty acid amide hydrolase, an enzyme that breaks down endocannabinoids in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal models. In studies on rats, this compound has been shown to reduce pain sensitivity and increase pain tolerance. Additionally, this compound has been shown to have anxiolytic and antidepressant effects in animal models. However, the exact biochemical and physiological effects of this compound in humans are not yet known.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4-chlorophenyl)-N-[2-(4-fluorophenyl)ethyl]acetamide in lab experiments is its structural similarity to acetaminophen, which makes it a potential candidate for the development of novel analgesic drugs. Additionally, this compound has been shown to have a high affinity for cannabinoid receptors, which makes it a useful tool for studying the endocannabinoid system. However, one limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are a number of future directions for research on 2-(4-chlorophenyl)-N-[2-(4-fluorophenyl)ethyl]acetamide. One area of potential research is the development of novel analgesic drugs based on the structure of this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on the endocannabinoid system. Finally, more research is needed to determine the safety and efficacy of this compound in humans.
Synthesis Methods
The synthesis of 2-(4-chlorophenyl)-N-[2-(4-fluorophenyl)ethyl]acetamide involves the reaction of 4-chloroacetophenone with 4-fluoroacetophenone in the presence of potassium carbonate and acetic anhydride. The resulting product is then treated with N-ethylmorpholine and acetic anhydride to produce this compound. The yield of this reaction is typically around 70%.
Scientific Research Applications
2-(4-chlorophenyl)-N-[2-(4-fluorophenyl)ethyl]acetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, this compound has been investigated for its potential as a novel analgesic drug due to its structural similarity to acetaminophen. In pharmacology, this compound has been studied for its effects on the central nervous system, including its potential as a treatment for anxiety and depression. In neuroscience, this compound has been used as a tool to study the role of the endocannabinoid system in pain modulation.
properties
IUPAC Name |
2-(4-chlorophenyl)-N-[2-(4-fluorophenyl)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClFNO/c17-14-5-1-13(2-6-14)11-16(20)19-10-9-12-3-7-15(18)8-4-12/h1-8H,9-11H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKHFCUTWBWEGTJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCNC(=O)CC2=CC=C(C=C2)Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClFNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
19.4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47195254 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.